Sulfuryl Fluoride
Sulfuryl Fluoride
Sulfuryl fluoride appears as a colorless odorless gas. Shipped as a liquefied gas under its own vapor pressure. Noncombustible. Heavier than air. Very toxic by inhalation. Contact with the unconfined liquid can cause frostbite. Prolonged exposure to heat can cause containers to rupture violently and rocket. Used as an insecticide fumigant in wooden structures to control termites and wood-infesting beetles, and used in organic synthesis.
Sulfuryl difluoride is a sulfuryl halide. It has a role as a fumigant insecticide.
Sulfuryl difluoride is a sulfuryl halide. It has a role as a fumigant insecticide.
Brand Name:
Vulcanchem
CAS No.:
2699-79-8
VCID:
VC0034953
InChI:
InChI=1S/F2O2S/c1-5(2,3)4
SMILES:
O=S(=O)(F)F
Molecular Formula:
SO2F2
F2O2S
F2O2S
Molecular Weight:
102.06 g/mol
Sulfuryl Fluoride
CAS No.: 2699-79-8
Main Products
VCID: VC0034953
Molecular Formula: SO2F2
F2O2S
Molecular Weight: 102.06 g/mol
CAS No. | 2699-79-8 |
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Product Name | Sulfuryl Fluoride |
Molecular Formula | SO2F2 F2O2S |
Molecular Weight | 102.06 g/mol |
IUPAC Name | sulfuryl difluoride |
Standard InChI | InChI=1S/F2O2S/c1-5(2,3)4 |
Standard InChIKey | OBTWBSRJZRCYQV-UHFFFAOYSA-N |
SMILES | O=S(=O)(F)F |
Canonical SMILES | O=S(=O)(F)F |
Boiling Point | -68 °F at 760 mm Hg (NIOSH, 2016) -55.38 °C -55.3 °C -68°F |
Colorform | Colorless gas [Note: shipped as a liquified compressed gas] |
Density | 3.72 G/L (GAS), 1.7 G/L (LIQ) 3.72 g/l 3.72(relative gas density) |
Melting Point | -212 °F (NIOSH, 2016) -135.82 °C -135.8 °C -212°F |
Physical Description | Sulfuryl fluoride appears as a colorless odorless gas. Shipped as a liquefied gas under its own vapor pressure. Noncombustible. Heavier than air. Very toxic by inhalation. Contact with the unconfined liquid can cause frostbite. Prolonged exposure to heat can cause containers to rupture violently and rocket. Used as an insecticide fumigant in wooden structures to control termites and wood-infesting beetles, and used in organic synthesis. COLOURLESS ODOURLESS COMPRESSED OR LIQUEFIED GAS. Colorless, odorless gas. Colorless, odorless gas. [insecticide/fumigant] [Note: Shipped as a liquefied compressed gas.] |
Description | Sulfuryl fluoride appears as a colorless odorless gas. Shipped as a liquefied gas under its own vapor pressure. Noncombustible. Heavier than air. Very toxic by inhalation. Contact with the unconfined liquid can cause frostbite. Prolonged exposure to heat can cause containers to rupture violently and rocket. Used as an insecticide fumigant in wooden structures to control termites and wood-infesting beetles, and used in organic synthesis. Sulfuryl difluoride is a sulfuryl halide. It has a role as a fumigant insecticide. |
Shelf Life | STABLE TO 400 °C Stable to light. Stable up to approx 500 °C when dry. Rapidly hydrolyzed by aqueous alkali, but not by water. |
Solubility | 0.2 % at 32° F (NIOSH, 2016) 4-5 ml gas/100 ml water; 24-27 ml gas/100 ml alc; 136-138 ml gas/100 ml carbon tetrachloride; 210-220 ml gas/100 ml toluene SLIGHTLY SOL IN ALKALIS MISCIBLE WITH METHYL BROMIDE; SPARINGLY SOL IN MOST ORG SOLVENTS In ethanol 0.24 to 0.27 L/L; in toluene 2.1 to 2.2 L/L; in carbon tetrachloride 1.36 to I.38 L/L Slightly soluble in cold water and most organic solvents. In water, 750 mg/L at 25 °C Solubility in water, ml/100ml: 4-5 (soluble) (32°F): 0.2% |
Synonyms | SULFURYL FLUORIDE;Sulfuric oxyfluoride;SULPHURYL FLUORIDE;fluorodesulfurilo;Fluorure de sulfuryle;fluoruredesulfuryle;fluoruredesulfuryle(french);SO2F2 |
Vapor Density | 3.5 (Air= 1) Relative vapor density (air = 1): 3.5 3.72 |
Vapor Pressure | 15.8 atm at 70 °F (NIOSH, 2016) 1.7X10+6 Pa at 21 °C (12.8 mm Hg at 21.1 °C) Vapor pressure, kPa at 21.1 °C: 1.7x10^3 15.8 atm at 70°F (70°F): 15.8 atm |
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PubChem Compound | 17607 |
Last Modified | Nov 11 2021 |
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